Cas no 2227918-12-7 ((2R)-4-(5-bromopyridin-3-yl)butan-2-ol)

• Product Name: (2R)-4-(5-bromopyridin-3-yl)butan-2-ol
• CAS No: 2227918-12-7
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6100120
• PubChem ID: 165970401
• Update Time: 2025-07-20

(2R)-4-(5-bromopyridin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(5-bromopyridin-3-yl)butan-2-ol
• EN300-1907662
• 2227918-12-7

• Inchi： 1S/C9H12BrNO/c1-7(12)2-3-8-4-9(10)6-11-5-8/h4-7,12H,2-3H2,1H3/t7-/m1/s1
• InChI Key： NDYUCKZOWJXIFF-SSDOTTSWSA-N
• SMILES： BrC1=CN=CC(=C1)CC[C@@H](C)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-4-(5-bromopyridin-3-yl)butan-2-ol

Research Brief on (2R)-4-(5-bromopyridin-3-yl)butan-2-ol (CAS: 2227918-12-7) in Chemical Biology and Pharmaceutical Applications

The compound (2R)-4-(5-bromopyridin-3-yl)butan-2-ol (CAS: 2227918-12-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This chiral alcohol, characterized by a 5-bromopyridin-3-yl moiety, exhibits unique physicochemical properties that make it a promising candidate for the synthesis of bioactive molecules targeting various diseases, including neurological disorders and cancer.

Recent studies have focused on the stereoselective synthesis of (2R)-4-(5-bromopyridin-3-yl)butan-2-ol, leveraging asymmetric catalysis and enzymatic resolution techniques to achieve high enantiomeric purity. The bromopyridine group serves as a critical handle for further functionalization via cross-coupling reactions, enabling the construction of diverse molecular scaffolds. Researchers have reported successful applications of this compound in the development of kinase inhibitors and G protein-coupled receptor (GPCR) modulators, highlighting its utility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, (2R)-4-(5-bromopyridin-3-yl)butan-2-ol was employed as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromine atom facilitated efficient Suzuki-Miyaura coupling reactions, yielding compounds with potent inhibitory activity against BTK, a target implicated in autoimmune diseases and B-cell malignancies. The chiral center of the molecule was found to significantly influence binding affinity, underscoring the importance of stereochemistry in drug design.

Another area of investigation involves the metabolic stability and pharmacokinetic properties of derivatives derived from (2R)-4-(5-bromopyridin-3-yl)butan-2-ol. Preliminary in vitro studies using human liver microsomes have demonstrated favorable metabolic profiles, suggesting potential for further optimization as drug candidates. Additionally, computational modeling studies have provided insights into the molecular interactions between these derivatives and their biological targets, aiding in the rational design of next-generation therapeutics.

Beyond its applications in small-molecule drug discovery, (2R)-4-(5-bromopyridin-3-yl)butan-2-ol has also been explored as a building block for the development of chemical probes and imaging agents. The bromine atom allows for facile incorporation of radiolabels or fluorescent tags, enabling the study of target engagement and cellular localization in biological systems. This dual functionality positions the compound as a valuable tool in both basic research and translational applications.

In conclusion, (2R)-4-(5-bromopyridin-3-yl)butan-2-ol (CAS: 2227918-12-7) represents a multifaceted chemical entity with broad utility in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methodologies and biological evaluations, make it a compound of considerable interest for future drug discovery efforts. Continued research into its applications and derivatives is expected to yield novel therapeutic agents and research tools in the coming years.